Cas no 1211515-94-4 (6-(1-piperidinylmethyl)nicotinic Acid)

• Product Name: 6-(1-piperidinylmethyl)nicotinic Acid
• CAS No: 1211515-94-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD16988553
• CID: 1211856
• PubChem ID: 79014819
• Update Time: 2025-05-19

6-(1-piperidinylmethyl)nicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(1-piperidinylmethyl)nicotinic Acid
• 6-((Piperidin-1-yl)methyl)pyridine-3-carboxylic acid
• MFCD16988553
• 6-(1-Piperidinylmethyl)nicotinic acid, AldrichCPR
• 6-(Piperidin-1-ylmethyl)nicotinic acid
• 1211515-94-4
• 6-(PIPERIDIN-1-YLMETHYL)PYRIDINE-3-CARBOXYLIC ACID
• 6-(Piperidin-1-ylmethyl)nicotinicacid
• AKOS017548076

• MDL： MFCD16988553
• Inchi： 1S/C12H16N2O2/c15-12(16)10-4-5-11(13-8-10)9-14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,9H2,(H,15,16)
• InChI Key： HQKGSCYSGWIXEN-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)CN1CCCCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 6-(1-piperidinylmethyl)nicotinic Acid

Introduction to 6-(1-piperidinylmethyl)nicotinic Acid (CAS No: 1211515-94-4)

6-(1-piperidinylmethyl)nicotinic Acid, identified by the Chemical Abstracts Service Number (CAS No) 1211515-94-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinic acid derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in medicinal chemistry. The structural motif of 6-(1-piperidinylmethyl)nicotinic Acid incorporates a piperidine ring linked to a nicotinic acid backbone, a configuration that is known to enhance binding affinity and metabolic stability, making it a promising candidate for further investigation.

The synthesis of 6-(1-piperidinylmethyl)nicotinic Acid involves intricate organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the piperidine moiety at the sixth position of the nicotinic acid scaffold is achieved through well-established nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. These synthetic routes underscore the importance of fine-tuning reaction conditions to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical-grade materials.

One of the most compelling aspects of 6-(1-piperidinylmethyl)nicotinic Acid is its potential as an intermediate in the development of novel therapeutic agents. Nicotinic acid derivatives are well-documented for their role in modulating biological pathways associated with inflammation, metabolism, and neurochemistry. The presence of the piperidine group in 6-(1-piperidinylmethyl)nicotinic Acid enhances its interaction with biological targets, particularly enzymes and receptors involved in these pathways. This structural feature has been leveraged in recent studies to develop compounds with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have further illuminated the mechanistic insights into how 6-(1-piperidinylmethyl)nicotinic Acid interacts with biological systems. Molecular docking studies have revealed that this compound exhibits high binding affinity for certain enzymes implicated in metabolic disorders. These findings align with emerging research suggesting that nicotinic acid derivatives may serve as effective scaffolds for drugs targeting metabolic syndromes, including type 2 diabetes and hyperlipidemia. The computational predictions have guided experimental efforts, leading to the identification of analogs with enhanced efficacy.

In addition to its pharmacological relevance, 6-(1-piperidinylmethyl)nicotinic Acid has shown promise in preclinical models as a modulator of neurotransmitter systems. The piperidine ring is known to influence central nervous system (CNS) activity by interacting with receptors such as serotonin and dopamine receptors. This property makes 6-(1-piperidinylmethyl)nicotinic Acid a candidate for exploring novel therapeutic strategies in neurodegenerative diseases and mental health disorders. Preliminary data suggest that this compound may attenuate symptoms associated with CNS dysfunction by modulating neurotransmitter release and receptor signaling.

The chemical stability and solubility profile of 6-(1-piperidinylmethyl)nicotinic Acid are critical factors that influence its suitability for pharmaceutical applications. Studies have demonstrated that this compound exhibits good stability under various storage conditions, making it amenable for formulation into drug products. Furthermore, its solubility characteristics have been optimized through salt formation or prodrug strategies, enhancing bioavailability and therapeutic efficacy. These attributes are essential for ensuring that 6-(1-piperidinylmethyl)nicotinic Acid can be effectively incorporated into clinical treatments without compromising on quality or performance.

The regulatory landscape for compounds like 6-(1-piperidinylmethyl)nicotinic Acid is continually evolving, reflecting the growing interest in nicotinic acid derivatives as therapeutic agents. Regulatory agencies require comprehensive characterization data to assess safety and efficacy before approving new drugs based on such scaffolds. Researchers are actively working to address these requirements by generating robust preclinical data sets that include toxicology studies, pharmacokinetic analyses, and clinical trial results. These efforts are crucial for advancing 6-(1-piperidinylmethyl)nicotinic Acid from a laboratory compound to a viable therapeutic option.

The future directions for research on 6-(1-piperidinylmethyl)nicotinic Acid are multifaceted, encompassing both fundamental investigations and applied drug development initiatives. Ongoing studies aim to elucidate the detailed molecular mechanisms by which this compound exerts its biological effects. Additionally, researchers are exploring novel synthetic routes that could improve scalability and cost-efficiency in its production. Collaborative efforts between academia and industry are fostering innovation in this field, paving the way for new applications of nicotinic acid derivatives in medicine.

In conclusion,6-(1-piperidinylmethyl)nicotinic Acid (CAS No: 1211515-94-4) represents a compelling example of how structural modifications can enhance pharmacological properties and therapeutic potential. Its unique combination of a piperidine moiety with a nicotinic acid backbone positions it as a valuable intermediate in drug discovery programs targeting metabolic disorders, neurodegenerative diseases, and other conditions involving dysregulated biological pathways. As research continues to uncover new applications for this compound,6-(1-piperidinylmethyl)nicotinic Acid is poised to play an increasingly significant role in modern medicine.